molecular formula C11H14O2 B3012557 2-Methyl-3-(2-methylphenyl)propanoic acid CAS No. 52086-51-8

2-Methyl-3-(2-methylphenyl)propanoic acid

Cat. No. B3012557
CAS RN: 52086-51-8
M. Wt: 178.231
InChI Key: YORRXZKLVDDEGM-UHFFFAOYSA-N
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Patent
US05329033

Procedure details

38.45 g (200 mmol) of ester f2, 850 ml of 5% strength NaOH and 850 ml of MeOH were refluxed for 4.5 hours, the MeOH was distilled off, the product was acidified, and the ether extract was dried with MgSO4 and distilled (107°-109° C./high vacuum).
Name
ester
Quantity
38.45 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
850 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([CH2:7][C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][C:9]=1[CH3:14])[C:3]([O:5]C)=[O:4].[OH-].[Na+]>CO>[CH3:1][CH:2]([CH2:7][C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][C:9]=1[CH3:14])[C:3]([OH:5])=[O:4] |f:1.2|

Inputs

Step One
Name
ester
Quantity
38.45 g
Type
reactant
Smiles
CC(C(=O)OC)CC1=C(C=CC=C1)C
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Name
Quantity
850 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
the MeOH was distilled off
EXTRACTION
Type
EXTRACTION
Details
the ether extract
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was dried with MgSO4
DISTILLATION
Type
DISTILLATION
Details
distilled (107°-109° C./high vacuum)

Outcomes

Product
Name
Type
Smiles
CC(C(=O)O)CC1=C(C=CC=C1)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.